4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride
Overview
Description
4-(4-Methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride, also known as 4-MPD, is an organic compound belonging to the pyrrolidine family. It is a white crystalline solid that is soluble in water, alcohol, and other polar solvents. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-MPD has been extensively studied for its various biochemical and physiological effects, and its applications in scientific research.
Mechanism of Action
4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride acts as an inhibitor of the enzyme monoamine oxidase (MAO) and as a modulator of the serotonin and dopamine systems. It is thought to act by blocking the reuptake of neurotransmitters, resulting in increased levels of serotonin and dopamine in the brain. It also inhibits the breakdown of these neurotransmitters, leading to an increase in their activity.
Biochemical and Physiological Effects
4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase serotonin and dopamine levels in the brain, resulting in an antidepressant-like effect. It has also been shown to have anti-anxiety, anti-inflammatory, and anti-convulsant effects. In addition, it has been shown to have neuroprotective and neuroregenerative effects, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride in laboratory experiments include its low toxicity, low cost, and ease of synthesis. It is also relatively stable, making it suitable for long-term storage. However, there are some limitations to its use in laboratory experiments. It is not suitable for use in vivo experiments due to its low solubility in aqueous solutions, and it is not suitable for use in high-throughput screening assays due to its low reactivity.
Future Directions
The potential future applications of 4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride include its use in the development of new drugs and therapies for neurodegenerative diseases, as well as its use in the study of the metabolism of drugs and other compounds. It may also be useful in the development of new antidepressants and anti-anxiety drugs. Additionally, it may be used in the study of enzyme inhibition and activation, as well as in the development of new agrochemicals and other organic compounds.
Synthesis Methods
4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride can be synthesized from the reaction of 4-methoxybenzaldehyde and 3,3-dimethylpyrrolidine in the presence of hydrochloric acid as a catalyst. The reaction is carried out in a sealed vessel at a temperature of 70-80°C for two hours. The reaction is then cooled to room temperature and the product is isolated by filtration and crystallization.
Scientific Research Applications
4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride has been used in numerous scientific studies due to its wide range of biochemical and physiological effects. It has been used in the study of the metabolism of drugs and other compounds, as well as in the study of enzyme inhibition and activation. It has also been used in the study of neurodegenerative diseases and in the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride involves the reaction of 4-methoxybenzaldehyde with 3,3-dimethylpyrrolidine in the presence of a reducing agent to form the corresponding alcohol. The alcohol is then converted to the hydrochloride salt using hydrochloric acid.", "Starting Materials": [ "4-methoxybenzaldehyde", "3,3-dimethylpyrrolidine", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-methoxybenzaldehyde is reacted with 3,3-dimethylpyrrolidine in the presence of a reducing agent to form the corresponding alcohol.", "Step 2: The alcohol is then treated with hydrochloric acid to form the hydrochloride salt of 4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine." ] } | |
CAS RN |
2613385-24-1 |
Product Name |
4-(4-methoxyphenyl)-3,3-dimethylpyrrolidine hydrochloride |
Molecular Formula |
C13H20ClNO |
Molecular Weight |
241.8 |
Purity |
95 |
Origin of Product |
United States |
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